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Compound of Interest

Compound Name: 3,5-Dimethyl-1,2,4-trithiolane

Cat. No.: B1582227 Get Quote

Essential Safety and Handling Guide for 3,5-
Dimethyl-1,2,4-trithiolane
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3,5-Dimethyl-1,2,4-trithiolane in a laboratory setting. It is intended

for researchers, scientists, and drug development professionals to ensure safe handling and

maintain a secure research environment.

Hazard Identification and Classification
3,5-Dimethyl-1,2,4-trithiolane is classified as acutely toxic if swallowed. It is crucial to adhere

to the following safety precautions to minimize risk.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Skin Irritation Not Classified
May cause skin irritation upon

prolonged contact.[1]

Eye Irritation Not Classified May cause eye irritation.[1]

Respiratory Irritation Not Classified
Avoid breathing dust, fume,

gas, mist, vapors, or spray.[1]
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Personal Protective Equipment (PPE)
To ensure personal safety, the following personal protective equipment must be worn at all

times when handling 3,5-Dimethyl-1,2,4-trithiolane.

Protection Type Specification Rationale

Eye and Face Protection

Safety glasses with side-

shields or chemical goggles. A

face shield may be required for

larger quantities.

Protects against splashes and

airborne particles.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Prevents skin contact and

absorption.[2]

Body Protection
Laboratory coat or chemical-

resistant apron.

Protects against contamination

of personal clothing.

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, use a

NIOSH-approved respirator.

Minimizes inhalation of harmful

vapors.

Operational Handling Protocol
Adherence to a strict operational workflow is critical for the safe handling of this compound.

Preparation and Handling Workflow
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Preparation

Handling

Cleanup & Disposal

1. Designate Handling Area
Ensure proper ventilation.

2. Assemble PPE
Gloves, lab coat, eye protection.

3. Prepare Materials
Chemical, glassware, waste container.

4. Weigh Compound
Use a chemical fume hood.

Proceed to Handling

5. Dissolve/Use in Reaction
Keep container tightly closed.

6. Decontaminate
Clean work surfaces and equipment.

Proceed to Cleanup

7. Dispose of Waste
Follow institutional and local regulations.

8. Remove PPE
Wash hands thoroughly.

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3,5-Dimethyl-1,2,4-trithiolane.
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Step-by-Step Guidance:

Area Preparation: Always handle 3,5-Dimethyl-1,2,4-trithiolane in a well-ventilated area,

preferably within a chemical fume hood.[1] Ensure that an emergency eyewash station and

safety shower are readily accessible.

Personal Protective Equipment (PPE): Before handling, don all required PPE as specified in

the table above.

Handling:

Avoid direct contact with the skin and eyes.[1]

Do not eat, drink, or smoke in the handling area.[1]

Keep the container tightly closed when not in use.[1]

Avoid generating dust or aerosols.

Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials.[1]

The storage area should be locked up or accessible only to authorized personnel.[1]

Emergency Procedures
In the event of exposure or a spill, follow these emergency procedures immediately.
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Exposure Route First-Aid Measures

If Swallowed
Immediately call a POISON CENTER or doctor.

[1] Rinse mouth.[1]

If on Skin

Wash with plenty of water.[1] If skin irritation

occurs, get medical advice/attention.[1] Take off

contaminated clothing and wash it before reuse.

[1]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1] If eye irritation persists,

get medical advice/attention.[1]

If Inhaled

Remove person to fresh air and keep

comfortable for breathing.[1] Call a POISON

CENTER or doctor if you feel unwell.[1]

Accidental Release

Evacuate the area. Avoid inhalation of dust. Use

appropriate PPE. Collect the spill with an inert

absorbent material and place it in a suitable

container for disposal. Do not let the product

enter drains.

Disposal Plan
Proper disposal of 3,5-Dimethyl-1,2,4-trithiolane and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste: Dispose of contents and container to an approved waste disposal plant.

Waste material must be disposed of in accordance with national and local regulations.

Container Disposal: Leave chemicals in their original containers. Do not mix with other

waste. Handle uncleaned containers as you would the product itself.

Physical and Chemical Properties
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Property Value

Molecular Formula C₄H₈S₃[1][3]

Molecular Weight 152.30 g/mol [1][3]

Boiling Point 43.00 to 45.00 °C @ 0.70 mm Hg[4]

Density 1.241 - 1.261 g/cm³[4][5]

Flash Point 207.00 °F (97.22 °C)[5]

Solubility Insoluble in water; soluble in fat.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]

2. NIOSH Recommendations for Chemical Protective Clothing A-Z | NIOSH | CDC
[archive.cdc.gov]

3. 23654-92-4 CAS MSDS (3,5-Dimethyl-1,2,4-trithiolane) Melting Point Boiling Point Density
CAS Chemical Properties [chemicalbook.com]

4. 3,5-Dimethyl-1,2,4-trithiolane | C4H8S3 | CID 32033 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. 3,5-dimethyl-1,2,4-trithiolane, 23654-92-4 [thegoodscentscompany.com]

To cite this document: BenchChem. [Personal protective equipment for handling 3,5-
Dimethyl-1,2,4-trithiolane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582227#personal-protective-equipment-for-
handling-3-5-dimethyl-1-2-4-trithiolane]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.guidechem.com/encyclopedia/3-5-dimethyl-1-2-4-trithiolane-dic65293.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4896746.aspx
https://www.guidechem.com/encyclopedia/3-5-dimethyl-1-2-4-trithiolane-dic65293.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4896746.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dimethyl-1_2_4-trithiolane
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dimethyl-1_2_4-trithiolane
https://www.thegoodscentscompany.com/data/rw1008161.html
https://www.thegoodscentscompany.com/data/rw1008161.html
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dimethyl-1_2_4-trithiolane
https://www.benchchem.com/product/b1582227?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/3-5-dimethyl-1-2-4-trithiolane-dic65293.html
https://archive.cdc.gov/www_cdc_gov/niosh/ncpc/azncpc.html
https://archive.cdc.gov/www_cdc_gov/niosh/ncpc/azncpc.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4896746.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4896746.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dimethyl-1_2_4-trithiolane
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dimethyl-1_2_4-trithiolane
https://www.thegoodscentscompany.com/data/rw1008161.html
https://www.benchchem.com/product/b1582227#personal-protective-equipment-for-handling-3-5-dimethyl-1-2-4-trithiolane
https://www.benchchem.com/product/b1582227#personal-protective-equipment-for-handling-3-5-dimethyl-1-2-4-trithiolane
https://www.benchchem.com/product/b1582227#personal-protective-equipment-for-handling-3-5-dimethyl-1-2-4-trithiolane
https://www.benchchem.com/product/b1582227#personal-protective-equipment-for-handling-3-5-dimethyl-1-2-4-trithiolane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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